1,1,2,2-Tetrafluoro-2-(pentafluoroallyloxy)ethanesulfonyl fluoride

• CAS RN: 67635-63-6
• Molecular Formula: C5F10O3S
• Molecular Weight: 330.10 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoro-2-(1,1,2,3,3-pentafluoroprop-2-enoxy)ethanesulfonyl fluoride
• InChI: InChI=1S/C5F10O3S/c6-1(2(7)8)3(9,10)18-4(11,12)5(13,14)19(15,16)17
• InChI Key: GEWFYVHBZSLJEZ-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)F)(C(OC(C(F)(F)S(=O)(=O)F)(F)F)(F)F)F

Description

1,1,2,2-Tetrafluoro-2-(pentafluoroallyloxy)ethanesulfonyl fluoride is a useful research compound. Its molecular formula is C5F10O3S and its molecular weight is 330.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

However, in reality, it can be prepared by reacting tetrafluoroethane-β-sultone, KF and CF2═CFCF2OSO2F without isolating FOCCF2SO2F as the intermediate. Specifically, for example, in the presence of a solvent such as tetraglyme, KF and tetrafluoroethane-β-sultone are reacted under cooling, and CF2═CFCF2OSO2F is dropwise added thereto and reacted, whereby CF2═CFCF2OCF2CF2SO2F can be obtained.